Cas no 72906-10-6 (O,O-bis(5-methylhexyl) hydrogen dithiophosphate)

O,O-bis(5-methylhexyl) hydrogen dithiophosphate structure
72906-10-6 structure
Product name:O,O-bis(5-methylhexyl) hydrogen dithiophosphate
CAS No:72906-10-6
MF:C14H31O2PS2
MW:326.498502969742
CID:1761841
PubChem ID:3085873

O,O-bis(5-methylhexyl) hydrogen dithiophosphate Chemical and Physical Properties

Names and Identifiers

    • O,O-bis(5-methylhexyl) hydrogen dithiophosphate
    • bis(5-methylhexoxy)-sulfanyl-sulfanylidene-λ<sup>5</sup>-phosphane
    • DTXSID00993685
    • O,O-Bis(5-methylhexyl) hydrogen phosphorodithioate
    • 72906-10-6
    • Inchi: InChI=1S/C14H31O2PS2/c1-13(2)9-5-7-11-15-17(18,19)16-12-8-6-10-14(3)4/h13-14H,5-12H2,1-4H3,(H,18,19)
    • InChI Key: ZWDNDBKBNCKCQR-UHFFFAOYSA-N
    • SMILES: CC(C)CCCCOP(=S)(OCCCCC(C)C)S

Computed Properties

  • Exact Mass: 326.15053
  • Monoisotopic Mass: 326.15
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 12
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • Density: 1.022
  • Boiling Point: 388.1°C at 760 mmHg
  • Flash Point: 188.5°C
  • Refractive Index: 1.49
  • PSA: 18.46
  • LogP: 6.47710

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